Cas no 2413898-87-8 (tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate)

• Product Name: tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate
• CAS No: 2413898-87-8
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 5674463
• PubChem ID: 165769943
• Update Time: 2025-05-23

tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[6-hydroxy-2-(trifluoromethyl)pyridin-3-yl]carbamate
• 2413898-87-8
• EN300-26665287
• tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate

• Inchi： 1S/C11H13F3N2O3/c1-10(2,3)19-9(18)15-6-4-5-7(17)16-8(6)11(12,13)14/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： WQPIDSSOSJRTKK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(N1)=O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 278.08782677g/mol
• Monoisotopic Mass: 278.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate

tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate (CAS No. 2413898-87-8): A Comprehensive Overview

tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate (CAS No. 2413898-87-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The chemical structure of tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate is defined by its tert-butyl carbamate group and the 6-hydroxy-2-(trifluoromethyl)pyridin-3-yl moiety. The presence of the tert-butyl group provides steric protection, which can enhance the stability and solubility of the compound. The trifluoromethyl group, known for its electron-withdrawing properties, imparts significant electronic effects that influence the reactivity and biological activity of the molecule. The hydroxyl group at the 6-position adds further complexity and reactivity to the pyridine ring.

The compound is typically synthesized through a multi-step process involving the reaction of 6-hydroxy-2-(trifluoromethyl)pyridin-3-amine with tert-butyl chloroformate. This reaction is often carried out in an inert atmosphere to prevent side reactions and ensure high yields. The resulting product is a white crystalline solid with a molecular weight of 305.27 g/mol.

Synthesis Methods

The synthesis of tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate has been extensively studied in recent years, with several methods reported in the literature. One common approach involves the reaction of 6-hydroxy-2-(trifluoromethyl)pyridin-3-amine with tert-butyl chloroformate in the presence of a base such as triethylamine or diisopropylethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product.

An alternative method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, 6-hydroxy-2-(trifluoromethyl)pyridin-3-amine and tert-butyl chloroformate are mixed in a suitable solvent such as dimethylformamide (DMF) and subjected to microwave irradiation for a short period. The use of microwave technology not only accelerates the reaction but also enhances selectivity and purity.

Biological Activities

tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate has been investigated for its potential biological activities, particularly in the context of drug discovery. One area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. Recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for the development of targeted therapies.

In addition to its enzymatic inhibition properties, tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate has also been evaluated for its anti-inflammatory and anti-cancer effects. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models and inhibit the growth of cancer cells in vitro. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases and cancer.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition against a specific isoform of protein kinase C (PKC), which is implicated in various pathological conditions including cancer and neurodegenerative diseases.

Another notable study conducted by researchers at a leading pharmaceutical company explored the use of tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate as a prodrug strategy for improving drug delivery and efficacy. The results showed that this approach significantly enhanced the bioavailability and therapeutic index of the compound, making it a viable candidate for further clinical development.

Clinical Trials and Future Prospects

The promising preclinical data on tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylcarbamate have paved the way for early-stage clinical trials to evaluate its safety and efficacy in humans. Several Phase I trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in healthy volunteers and patients with specific diseases.

If these trials yield positive results, it could lead to further Phase II and III trials to explore its therapeutic potential in larger patient populations. The ultimate goal is to develop a safe and effective treatment option for patients suffering from conditions such as cancer, inflammation, and neurodegenerative disorders.

Conclusion

tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyridin-3-yldarbamate (CAS No. 2413898--87-8)) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for drug discovery efforts. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in advancing healthcare solutions.